2-{4-[(methylsulfonyl)amino]-1H-indol-1-yl}-N-[2-(pyridin-4-yl)ethyl]acetamide

Specification

• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 2-[4-(methanesulfonamido)indol-1-yl]-N-(2-pyridin-4-ylethyl)acetamide
• Standard InChI: InChI=1S/C18H20N4O3S/c1-26(24,25)21-16-3-2-4-17-15(16)8-12-22(17)13-18(23)20-11-7-14-5-9-19-10-6-14/h2-6,8-10,12,21H,7,11,13H2,1H3,(H,20,23)
• Standard InChI Key: ZOVGUFOZOWENSC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=C2C=CN(C2=CC=C1)CC(=O)NCCC3=CC=NC=C3

Introduction

The compound 2-{4-[(methylsulfonyl)amino]-1H-indol-1-yl}-N-[2-(pyridin-4-yl)ethyl]acetamide is a complex organic molecule with a molecular formula of C18H20N4O3S and a molecular weight of approximately 372.4 g/mol. This compound features an indole moiety, a methylsulfonyl group, and a pyridine derivative, which are crucial for its potential pharmacological applications.

Synthesis and Chemical Behavior

The synthesis of 2-{4-[(methylsulfonyl)amino]-1H-indol-1-yl}-N-[2-(pyridin-4-yl)ethyl]acetamide typically involves multi-step synthetic routes. These steps require careful optimization to ensure high yields and purity of the final product. Understanding the chemical behavior of this compound is crucial for developing synthetic pathways and exploring its reactivity in biological systems.

Biological Activity and Potential Applications

Indole derivatives are known for their diverse pharmacological properties, including potential anticancer, anti-inflammatory, and antimicrobial effects. The unique combination of structural features in 2-{4-[(methylsulfonyl)amino]-1H-indol-1-yl}-N-[2-(pyridin-4-yl)ethyl]acetamide suggests it may interact with specific biological targets, potentially acting as a modulator of enzyme activity or receptor binding.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
Methylsulfonylindole derivatives	Indole structure with methylsulfonyl group	Anticancer properties
Sulfonamide-based compounds	Sulfonamide functionality	Antimicrobial effects
2-{4-[(methylsulfonyl)amino]-1H-indol-1-yl}-N-[2-(pyridin-4-yl)ethyl]acetamide	Indole, methylsulfonyl, pyridin-4-yl ethyl	Potential pharmacological applications

This compound's unique combination of structural features may confer distinct pharmacological properties compared to other similar compounds.